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Introduction

Mecarbam is an organophosphate insecticide and acaricide used to control a range of pests
on various crops.[1] As with any pesticide, understanding its environmental fate and
toxicological profile is crucial for assessing its potential risks to non-target organisms and
ecosystems. This technical guide provides a comprehensive overview of the available scientific
data on mecarbam, focusing on its environmental persistence, degradation pathways, and
toxicity to a variety of organisms.

Physicochemical Properties

A substance's physicochemical properties are fundamental to understanding its behavior in the
environment. Key properties of mecarbam are summarized in the table below.
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Property Value Reference
Chemical Formula C10H20NOsPS:2 [1]
Molecular Weight 329.4 g/mol [1]
Physical State Colorless oily liquid [1]
Water Solubility Slightly soluble [1]

Log P (Octanol-Water Partition )
o 2.29 (estimated) [1]
Coefficient)

1.3 x 1073 mmHg at 25°C
Vapor Pressure , [1]
(estimated)

Environmental Fate

The environmental fate of a pesticide describes its transport, transformation, and ultimate
disposition in the environment. Key processes influencing the environmental fate of mecarbam
include hydrolysis, photolysis, and degradation in soil.

Abiotic Degradation

Hydrolysis: Mecarbam is susceptible to hydrolysis, particularly under acidic conditions. It is
reported to be hydrolyzed at a pH below 3.[1]

Photolysis: In the atmosphere, vapor-phase mecarbam is expected to be degraded by reaction
with photochemically produced hydroxyl radicals, with an estimated half-life of about 3 hours.[1]

Biodegradation in Soil

Mecarbam's persistence in soil is influenced by both biotic and abiotic factors.

o Laboratory Studies: In a laboratory setting using a closed system with loam soil, mecarbam
had a reported half-life of 77 days.[1]

o Field Studies: Under field conditions, the degradation of mecarbam was observed to be
more rapid, with an average half-life of 13 days reported during June-July. The rate of
degradation slowed considerably in the following months.[1]
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Experimental Protocol for Soil Degradation (Aerobic Metabolism - based on OECD Guideline
307)

This protocol outlines a typical experimental design for assessing the aerobic degradation of
mecarbam in soil.

e Test System:

o Soil: A minimum of three different soil types are typically used, representing a range of
textures, organic carbon content, and pH.

o Test Substance: 1*C-labeled mecarbam is used to trace its degradation and the formation
of metabolites.

o Incubation: Soil samples are treated with the test substance and incubated in the dark
under controlled aerobic conditions (e.g., 20°C, 40-60% of maximum water holding
capacity).

e Procedure:

o Application: The test substance is applied to the soil surface at a rate equivalent to the
maximum recommended field application rate.

o Sampling: Soil samples are collected at various time intervals (e.g., 0, 1, 3, 7, 14, 30, 60,
90, and 120 days).

o Analysis:

» Soil samples are extracted with appropriate solvents to separate the parent compound
and its degradation products.

» Extracts are analyzed using techniques such as High-Performance Liquid
Chromatography (HPLC) with radiometric detection to identify and quantify mecarbam
and its metabolites.

» Volatile organic compounds and CO: are trapped to determine the extent of
mineralization.
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» Non-extractable residues are quantified by combustion analysis of the extracted soil.
o Data Analysis:

o The disappearance time of 50% (DTso) and 90% (DTe0) of the applied mecarbam is

calculated using appropriate kinetic models.

o The concentration of major metabolites is monitored over time to determine their formation

and decline kinetics.

Analysis

‘ Collect Soil Samples at Intervals ‘—»‘ Solvent Extraction ‘ " HPLC-Radiometric Analysis [, OARTESNEIESs )

-
Trap Volatiles & CO2 Combustion of ble Residues

Prepare 14C-Mecarbam Solution

Apply Mecarbam to Soil Samples

Click to download full resolution via product page
Experimental workflow for a soil degradation study.

Bioaccumulation

Bioaccumulation is the process by which a chemical is absorbed by an organism from all routes
of exposure (e.g., water, food). The Bioconcentration Factor (BCF) is a measure of the extent

of chemical accumulation in an organism from water alone.

An estimated BCF value of 32 has been calculated for mecarbam, suggesting that the

potential for bioconcentration in aquatic organisms is moderate.[1]
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Experimental Protocol for Bioaccumulation in Fish (based on OECD Guideline 305)

This protocol describes a typical flow-through method for determining the bioconcentration of
mecarbam in fish.

e Test System:

o Test Organism: A species such as rainbow trout (Oncorhynchus mykiss) or zebrafish
(Danio rerio) is commonly used.

o Test Substance: *C-labeled mecarbam is used for accurate measurement in water and

fish tissue.

o Test Conditions: Fish are held in a flow-through system with a constant concentration of

the test substance in the water.
e Procedure:

o Uptake Phase: Fish are exposed to a sublethal concentration of mecarbam for a period
sufficient to reach a steady state between the fish and the water (typically 28 days). Water
and fish tissue samples are taken at regular intervals.

o Depuration Phase: After the uptake phase, the remaining fish are transferred to clean,
mecarbam-free water. Fish tissue samples are collected at intervals to measure the rate

of elimination.

o Analysis: The concentration of *C-mecarbam and its metabolites is measured in both
water and fish tissue samples using liquid scintillation counting and chromatographic
methods.

o Data Analysis:

o The bioconcentration factor (BCF) is calculated as the ratio of the concentration of the test
substance in the fish (at steady state) to the concentration in the water.

o The uptake and depuration rate constants are also determined.
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Experimental workflow for a fish bioaccumulation study.

Toxicology
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Mecarbam, like other organophosphate insecticides, exerts its toxic effects through the
inhibition of acetylcholinesterase (AChE), an enzyme critical for nerve function.[1]

Mechanism of Action: Acetylcholinesterase Inhibition

Acetylcholinesterase is responsible for breaking down the neurotransmitter acetylcholine (ACh)
in the synaptic cleft. By inhibiting AChE, mecarbam causes an accumulation of ACh, leading to
overstimulation of cholinergic receptors in the nervous system. This results in a range of toxic
signs, including convulsions and respiratory depression.[1] The effects of mecarbam poisoning
may be delayed, and exposure can be fatal.[1]
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Mechanism of acetylcholinesterase inhibition by Mecarbam.
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Mammalian Toxicology

Studies in laboratory animals have provided insights into the mammalian toxicology of
mecarbam.

o Absorption, Distribution, and Excretion: Following oral administration in rats, mecarbam is
absorbed, with the highest tissue levels found in the liver and kidneys. It is eliminated from
the blood within approximately 6 hours. The majority of an oral dose is excreted in the urine
(80-92%) within 48 hours, with smaller amounts eliminated in the feces and as COz.[1]

e Metabolism: In rats, mecarbam is metabolized primarily through hydrolysis, oxidative
desulfuration, and degradation of the carbamoyl moiety. O-deethylation is a minor metabolic
pathway. At least 10 nonconjugated metabolites and one conjugate have been identified in
the urine, with little to no unchanged mecarbam being excreted.[1]

» Acute Toxicity: The acute toxicity of mecarbam in rats is presented in the table below.

Route LDso (Rat) Reference
Oral 36-53 mg/kg [1]
Dermal >800 mg/kg [1]

Signs of acute poisoning are typical of cholinergic overstimulation and include salivation,
lacrimation, tremors, and respiratory distress.[1]

Ecotoxicology

The effects of mecarbam on non-target organisms are a key component of its environmental
risk assessment.

Aquatic Toxicology
Mecarbam is classified as very toxic to aquatic life with long-lasting effects.[1]

o Fish: While specific LCso values for mecarbam in fish species like rainbow trout were not
readily available in the searched literature, organophosphates as a class are known to be
toxic to fish.
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e Aquatic Invertebrates: Similarly, specific ECso data for mecarbam in species like Daphnia
magna is not available in the provided search results. However, carbamates and
organophosphates are generally toxic to aquatic invertebrates.

Experimental Protocol for Acute Immobilisation Test in Daphnia magna (based on OECD
Guideline 202)

This protocol outlines the standard procedure for assessing the acute toxicity of a chemical to
Daphnia magna.

e Test System:

o Test Organism: Daphnia magna, less than 24 hours old.

o Test Substance: Mecarbam dissolved in an appropriate solvent.

o Test Conditions: Static test for 48 hours under controlled temperature (20 + 1 °C) and light
conditions (16h light: 8h dark).

e Procedure:

o Arange of at least five concentrations of mecarbam are prepared in the test medium.

o Groups of daphnids (e.g., 20 daphnids per concentration, divided into four replicates of
five) are exposed to each concentration and a control.

o The number of immobilized daphnids is recorded at 24 and 48 hours. Immobilization is
defined as the inability to swim within 15 seconds after gentle agitation.

o Data Analysis:

o The 48-hour ECso (the concentration that causes immobilization in 50% of the daphnids) is
calculated using appropriate statistical methods.
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Experimental workflow for a Daphnia sp. acute immobilisation test.

Terrestrial Toxicology

o Earthworms: Specific LCso data for mecarbam in earthworms (Eisenia fetida) was not found
in the search results. However, other carbamates have been shown to be toxic to
earthworms.

+ Bees: Mecarbam is known to be hazardous to bees.[1] However, specific LDso values for
contact and oral toxicity in honeybees (Apis mellifera) were not available in the provided
search results.

Experimental Protocol for Acute Contact and Oral Toxicity in Honeybees (based on OECD
Guidelines 214 and 213)
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These protocols are used to determine the acute toxicity of a chemical to honeybees.
e Acute Contact Toxicity (OECD 214):

o Arange of doses of mecarbam is applied topically to the dorsal thorax of individual worker
bees.

o Bees are observed for mortality at 24 and 48 hours.
o The contact LDso (the dose that is lethal to 50% of the bees) is calculated.
e Acute Oral Toxicity (OECD 213):
o Bees are fed a sucrose solution containing a range of concentrations of mecarbam.
o Mortality is recorded at 24 and 48 hours.

o The oral LDso is calculated.

Conclusion

Mecarbam is a moderately persistent organophosphate insecticide with a clear mechanism of
toxicity through the inhibition of acetylcholinesterase. Its degradation in the environment is
influenced by factors such as pH and microbial activity. While it shows a moderate potential for
bioaccumulation, it is classified as very toxic to aquatic life. Further research to fill data gaps,
particularly regarding specific toxicity values for a broader range of non-target organisms and a
more detailed elucidation of its degradation pathways, would allow for a more comprehensive
environmental risk assessment. The experimental protocols outlined in this guide, based on
international standards, provide a framework for generating such data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Mecarbam | CLOH20NO5PS2 | CID 17434 - PubChem [pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Environmental Fate
and Toxicology of Mecarbam]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676128#environmental-fate-and-toxicology-of-
mecarbam]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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